N-((1-methyl-1H-pyrrol-2-yl)methyl)-2-(methylthio)-N-(thiophen-2-ylmethyl)benzamide

• IUPAC Name: N-[(1-methylpyrrol-2-yl)methyl]-2-methylsulfanyl-N-(thiophen-2-ylmethyl)benzamide
• InChI: InChI=1S/C19H20N2OS2/c1-20-11-5-7-15(20)13-21(14-16-8-6-12-24-16)19(22)17-9-3-4-10-18(17)23-2/h3-12H,13-14H2,1-2H3
• InChI Key: YJTMCFVQRHZMEU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1CN(CC2=CC=CS2)C(=O)C3=CC=CC=C3SC
• Molecular Formula: C19H20N2OS2
• Molecular Weight: 356.5 g/mol

Description

N-((1-methyl-1H-pyrrol-2-yl)methyl)-2-(methylthio)-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C19H20N2OS2 and its molecular weight is 356.5. The purity is usually 95%.
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Scientific Research Applications

Histone Deacetylase Inhibition for Cancer Therapy

Research on similar compounds has identified their role in inhibiting histone deacetylases (HDACs), a class of enzymes involved in regulating gene expression. These inhibitors have shown promise as anticancer drugs due to their ability to block cancer cell proliferation and induce apoptosis. For instance, the study by Zhou et al. (2008) describes the design and synthesis of an orally active HDAC inhibitor with significant antitumor activity in vivo, highlighting the potential of these compounds in cancer therapy (Zhou et al., 2008).

Material Science and Polymer Synthesis

Compounds with similar structural features have been used in the synthesis of polymers with specific properties. Mori, Sutoh, and Endo (2005) demonstrated the controlled radical polymerization of an acrylamide containing an amino acid moiety, showcasing the utility of these compounds in creating polymers with controlled molecular weight, low polydispersity, and enhanced isotacticity (Mori, Sutoh, & Endo, 2005).

Antimicrobial Properties

Research on derivatives of similar compounds has also explored their antimicrobial properties. Limban et al. (2011) synthesized new acylthiourea derivatives and tested them against various bacterial and fungal strains, demonstrating their activity at low concentrations. This suggests the potential of N-((1-methyl-1H-pyrrol-2-yl)methyl)-2-(methylthio)-N-(thiophen-2-ylmethyl)benzamide derivatives for use in antimicrobial applications (Limban et al., 2011).

Neuroleptic Activity

Another area of research involves the exploration of neuroleptic (antipsychotic) activity. Iwanami et al. (1981) designed and synthesized a series of benzamides as potential neuroleptics, evaluating their effects on apomorphine-induced stereotyped behavior in rats. This research indicates the potential application of similar compounds in the development of drugs for the treatment of psychosis (Iwanami et al., 1981).